2-(4-Methyl-1-oxo-1,3-dihydro-2-benzofuran-5-yl)propanoic acid

• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 2-(4-methyl-1-oxo-3H-2-benzofuran-5-yl)propanoic acid
• InChI: InChI=1S/C12H12O4/c1-6-8(7(2)11(13)14)3-4-9-10(6)5-16-12(9)15/h3-4,7H,5H2,1-2H3,(H,13,14)
• InChI Key: YGGYMJQWAMJCNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1COC2=O)C(C)C(=O)O

Description

2-(4-Methyl-1-oxo-1,3-dihydro-2-benzofuran-5-yl)propanoic acid is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,1-dimethylethyl-2-(4-methyl-1-oxo-1,3-dihydro-2-benzofuran-5-yl)propanoate (400 mg, 1.4 mmol) in 10 mL of anhydrous DCM was added TFA (2.5 mL) dropwise at r.t. Then the mixture was stirred for 1 hour. The solvent was removed under vacuum to give the crude 2-(4-methyl-1-oxo-1,3-dihydro-2-benzofuran-5-yl)propanoic acid, which was used for next step without purification.